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Compound of Interest

1-(4-
Compound Name:

Trifluoromethylphenyl)imidazole

Cat. No.: B1329844

In-Depth Technical Guide: 1-(4-
Trifluoromethylphenyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 1-(4-Trifluoromethylphenyl)imidazole. The content herein is intended
to support laboratory research and drug development activities by providing detailed protocols,
summarizing key data, and outlining the known biological context of this compound.

Chemical and Physical Properties

1-(4-Trifluoromethylphenyl)imidazole is a solid organic compound.[1] Its properties are
summarized in the table below.
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Property Value Reference(s)
CAS Number 25371-98-6 [2]
Molecular Formula CioH7F3N2 [2]
Molecular Weight 212.17 g/mol [2]
Melting Point 71°C [3]
Boiling Point 90 °C [3]
Appearance White to off-white solid [1]

N Soluble in organic solvents,
Solubility o o [4]
limited solubility in water.

Safety and Hazard Information

1-(4-Trifluoromethylphenyl)imidazole is classified as an irritant.[2] The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.[2]

GHS Classification

Hazard Class Category Hazard Statement Reference(s)
Skin 5 H315: Causes skin 2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

. 2A N [2]
Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 ) S [2]
respiratory irritation

Exposure)

Pictograms and Precautionary Statements

Pictogram:

lwsalt text
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Signal Word: Warning[2]

A comprehensive list of precautionary statements is provided in the table below.
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Profile
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The primary toxicological concerns for 1-(4-Trifluoromethylphenyl)imidazole are its irritant
effects on the skin, eyes, and respiratory system.[2]

» Acute Toxicity: No specific LD50 or LC50 data is readily available for this compound.
However, based on its GHS classification, it is expected to be harmful if ingested or inhaled
in significant quantities.

o Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[2]
e Respiratory Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.[2]

» Chronic Toxicity: No data is currently available on the long-term toxicological effects of this
compound.

o Carcinogenicity and Mutagenicity: There is no available data to suggest that this compound
IS carcinogenic or mutagenic.

Experimental Protocols
Handling and Personal Protective Equipment (PPE)

Given the irritant nature of 1-(4-Trifluoromethylphenyl)imidazole, strict adherence to safety
protocols is mandatory.

o Engineering Controls: All work with this compound should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[5]

e Personal Protective Equipment (PPE):

[¢]

Eye Protection: Chemical safety goggles or a face shield are required.[6]

Hand Protection: Nitrile or other chemically resistant gloves should be worn.[6] Gloves

[¢]

must be inspected before use and disposed of properly after handling.[5]

Skin and Body Protection: A lab coat must be worn. For larger quantities or when there is

[e]

a risk of splashing, additional protective clothing may be necessary.[6]
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» Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the compound.[1]

Storage

Proper storage is crucial to maintain the integrity of the compound and ensure safety.
» Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

e Incompatibilities: Keep away from strong oxidizing agents.[5]

Spill Cleanup

In the event of a spill, follow these procedures:

o Small Spills (Solid):

[¢]

Evacuate non-essential personnel from the area.

o

Wearing appropriate PPE, gently sweep or scoop the solid material into a labeled, sealed
container for disposal.[6]

o

Avoid generating dust.[2]

(¢]

Clean the spill area with soap and water.
o Large Spills:
o Evacuate the laboratory immediately and alert others in the vicinity.
o Contact your institution's environmental health and safety (EHS) department.

o Do not attempt to clean up a large spill without proper training and equipment.

Disposal

Dispose of 1-(4-Trifluoromethylphenyl)imidazole and any contaminated materials as
hazardous waste in accordance with all local, state, and federal regulations.[1] As a
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halogenated organic compound, it should be segregated into a designated halogenated waste
stream.[3]

Biological Activity and Signaling Pathway

1-(4-Trifluoromethylphenyl)imidazole is known to be an inhibitor of neuronal nitric oxide
synthase (nNOS).[7]

Mechanism of Action

The compound acts as a competitive inhibitor at the L-arginine binding site of nNOS.[8] Its
inhibitory activity is enhanced in the absence of the cofactor tetrahydrobiopterin, suggesting it
may also interfere with cofactor binding.[8]

Neuronal Nitric Oxide Synthase (nNOS) Signaling
Pathway

The following diagram illustrates the nNOS signaling pathway and the point of inhibition by 1-
(4-Trifluoromethylphenyl)imidazole.
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Caption: nNOS signaling pathway and inhibition.
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Experimental Workflows
General Experimental Setup

The following diagram outlines a general workflow for experiments involving 1-(4-

Trifluoromethylphenyl)imidazole.
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Caption: General experimental workflow.
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This guide is intended to provide a comprehensive overview of the safety, handling, and known
properties of 1-(4-Trifluoromethylphenyl)imidazole. Researchers should always consult the
most recent Safety Data Sheet from their supplier and adhere to their institution's specific
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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